2-Methylphenethyl alcohol

Specification

• CAS No.: 19819-98-8
• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 2-(2-methylphenyl)ethanol
• Standard InChI: InChI=1S/C9H12O/c1-8-4-2-3-5-9(8)6-7-10/h2-5,10H,6-7H2,1H3
• Standard InChI Key: RUGISKODRCWQNE-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CCO
• Canonical SMILES: CC1=CC=CC=C1CCO
• Boiling Point: 243.5 °C
• Melting Point: 2.0 °C

Introduction

2-Methylphenethyl alcohol, also known as 2-(o-tolyl)ethanol, is an organic compound with the molecular formula $C_9H_{12}O$
and a CAS number of 19819-98-8. It is classified as a phenethyl alcohol, characterized by the presence of a phenyl group attached to an ethanol moiety. This compound is notable for its applications in various fields, including fragrance synthesis and as an intermediate in chemical reactions.

Synthesis

2-Methylphenethyl alcohol can be synthesized through several methods, including:

• Reduction of ketones: The reduction of corresponding ketones or aldehydes using reducing agents like lithium aluminum hydride.

• Alkylation reactions: Utilizing alkyl halides in reactions with phenolic compounds.

Applications

The primary applications of 2-Methylphenethyl alcohol include:

• Fragrance industry: Used as a fragrance component due to its pleasant odor profile.

• Chemical synthesis: Serves as an intermediate in the production of various pharmaceuticals and agrochemicals.

Safety Information

While generally considered safe under normal conditions, precautions should be taken when handling this compound:

• Avoid contact with skin and eyes: Safety data sheets recommend wearing appropriate protective equipment such as gloves and goggles.

• Storage conditions: Should be stored in a cool, dry place, sealed to prevent contamination.

Regulatory Information

According to regulatory databases, 2-Methylphenethyl alcohol is not classified under hazardous materials by most agencies, but it is always advisable to consult specific safety data sheets for detailed information.